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Compound of Interest

Compound Name: Lead(ll) bromide

Cat. No.: B168062

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the electrolysis of molten
lead(ll) bromide (PbBr2), a fundamental process in electrochemistry with applications in metal
extraction and the study of ionic liquids. This guide details the core principles, experimental
protocols, and expected quantitative outcomes of the process, tailored for a scientific audience.

Introduction

The electrolysis of molten lead(ll) bromide is a classic demonstration of the principles of
electrochemistry, involving the decomposition of an ionic compound into its constituent
elements by the passage of a direct electric current.[1][2][3] In its solid state, the ions within the
lead(ll) bromide lattice are in fixed positions and are not free to move, preventing the
conduction of electricity.[4] However, upon heating to its molten state (melting point: 371 °C),
the lead(ll) ions (Pb?*) and bromide ions (Br~) become mobile, allowing the melt to act as an
electrolyte.[2][3] This process is a clear example of a redox reaction, where oxidation and
reduction occur at the anode and cathode, respectively.[5]

Core Principles

The electrolysis of molten lead(ll) bromide relies on the migration of ions to electrodes with
opposite charges when a potential difference is applied.
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o At the Cathode (Negative Electrode): Positively charged lead(ll) ions (Pb?*) are attracted to
the cathode. Here, they gain two electrons and are reduced to form molten metallic lead.[1]

[3]

o At the Anode (Positive Electrode): Negatively charged bromide ions (Br~) are attracted to the
anode. At this electrode, each bromide ion loses one electron in an oxidation process to form
bromine atoms, which then combine to form diatomic bromine gas (Br2).[1][3]

The overall reaction is the decomposition of molten lead(ll) bromide into its elements:
PbBrz(l) — Pb(l) + Brz(g)

Experimental Protocol

This section outlines a detailed methodology for conducting the electrolysis of molten lead(ll)
bromide in a laboratory setting.

Materials and Apparatus

e Chemicals:
o Lead(ll) bromide (PbBrz2) powder (analytical grade)

e Apparatus:

o

Porcelain crucible

o Pipeclay triangle

o Tripod stand

o Bunsen burner or heating mantle with temperature control

o Two inert graphite electrodes

o DC power supply (variable voltage and current)

o Ammeter
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Voltmeter

[e]

o

Connecting wires with alligator clips

Fume hood

[¢]

[¢]

High-precision analytical balance

Procedure

Preparation: Weigh the empty porcelain crucible and then add a known mass of lead(ll)
bromide powder (e.g., 20 g). Record the precise mass.

Setup: Place the crucible on the pipeclay triangle supported by the tripod stand within a fume
hood.

Heating: Gently heat the crucible with a Bunsen burner or heating mantle until the lead(ll)
bromide melts completely.

Electrode Placement: Once the lead(ll) bromide is molten, carefully lower the two graphite
electrodes into the melt, ensuring they do not touch each other or the bottom of the crucible.

Electrolysis: Connect the electrodes to the DC power supply, with an ammeter in series and
a voltmeter in parallel. Apply a specific voltage (e.g., 6 V) and record the initial current.

Data Collection: Maintain a constant current for a predetermined duration (e.g., 10-15
minutes). Record the current and time accurately.

Observation: Observe the formation of a silvery molten bead of lead at the cathode and the
evolution of a brown gas (bromine) at the anode.

Termination: After the set time, turn off the power supply and carefully remove the electrodes
from the molten lead(ll) bromide.

Cooling and Product Isolation: Allow the crucible to cool completely. Carefully separate the
solidified lead from the remaining lead(ll) bromide.
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e Quantification: Weigh the mass of the lead produced. The mass of bromine evolved can be
determined by the difference in the initial and final mass of the crucible and its contents (after
accounting for the mass of lead produced).

Quantitative Analysis

The electrolysis of molten lead(ll) bromide is governed by Faraday's laws of electrolysis,
which provide a quantitative relationship between the amount of substance produced at the
electrodes and the total electric charge passed through the electrolyte.

Faraday's First Law: The mass of a substance produced at an electrode during electrolysis is
directly proportional to the quantity of electricity passed through the electrolyte.

Faraday's Second Law: The masses of different substances produced by the same quantity of
electricity are proportional to their equivalent weights.

The quantity of charge (Q) in coulombs can be calculated using the formula:
Q=1Ixt

where | is the current in amperes and t is the time in seconds.

The number of moles of electrons (n) can be calculated as:

nN=Q/F

where F is the Faraday constant (approximately 96,485 C/mol).

Theoretical Yield Calculations

Based on the half-reactions, the following stoichiometric relationships can be established:
o Cathode: Pb2*(I) + 2e~ - Pb(l) (1 mole of Pb is produced by 2 moles of electrons)
e Anode: 2Br=(l) —» Brz(g) + 2e~ (1 mole of Brz is produced by 2 moles of electrons)

The theoretical mass of lead (m_Pb) and bromine (m_Br2) produced can be calculated as
follows:
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m Pb=(xt/(2xF))xM_Pb

m Br2=(Ixt/(2xF))xM_Br2

where M_Pb is the molar mass of lead (207.2 g/mol ) and M_Br2 is the molar mass of bromine

(159.808 g/mol ).

Representative Quantitative Data

The following table summarizes the theoretical quantitative data for the electrolysis of molten

lead(ll) bromide under specific experimental conditions.

Parameter Value
Current (1) 20A

Time (1) 900 s (15 min)
Total Charge (Q) 1800 C

Moles of Electrons 0.01866 mol
Cathode Product Lead (Pb)
Moles of Lead Produced 0.00933 mol
Theoretical Mass of Lead 1.933 ¢

Anode Product

**Bromine (Brz) **

Moles of Bromine Produced

0.00933 mol

Theoretical Mass of Bromine

1.491 g

Visualizations
Electrolysis Workflow
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Caption: Workflow for the electrolysis of molten lead(ll) bromide.

lonic Movement and Electrode Reactions
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Caption: Migration of ions and reactions at the electrodes.

Conclusion

The electrolysis of molten lead(ll) bromide serves as a definitive model for understanding the
electrochemical decomposition of ionic compounds. The process yields high-purity molten lead
at the cathode and bromine gas at the anode, with the quantities of products being directly
predictable through Faraday's laws of electrolysis. The detailed experimental protocol and
guantitative framework presented in this guide provide a solid foundation for researchers and
scientists to explore and utilize this fundamental electrochemical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. savemyexams.com [savemyexams.com]

¢ 2. electrolysis of molten lead bromide calcium chloride zinc chloride products electrode
equations anode cathode apparatus electrolyte for AQA Edexcel OCR WJEC CCEA GCSE
chemistry course specifications revision study notes [docbrown.info]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b168062?utm_src=pdf-body-img
https://www.benchchem.com/product/b168062?utm_src=pdf-body
https://www.benchchem.com/product/b168062?utm_src=pdf-custom-synthesis
https://www.savemyexams.com/igcse/chemistry/cie/23/revision-notes/4-electrochemistry/4-1-electrolysis/4-1-2-electrolysis-of-molten-compounds/
https://www.docbrown.info/page01/ExIndChem/electrochemistry05.htm
https://www.docbrown.info/page01/ExIndChem/electrochemistry05.htm
https://www.docbrown.info/page01/ExIndChem/electrochemistry05.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. savemyexams.com [savemyexams.com|

4. Electrolysis of molten lead(ll) bromide | Demonstration | RSC Education [edu.rsc.org]

5. 4.13 In the electrolysis of molten lead(ll) bromide, the reaction occurri.. [askfilo.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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